Cas no 1706461-21-3 (5-Chloro-2-methyl-4-(trifluoromethoxy)aniline)

• Product Name: 5-Chloro-2-methyl-4-(trifluoromethoxy)aniline
• CAS No: 1706461-21-3
• MF: C₈H₇ClF₃NO
• MW: 225.59549164772
• MDL: MFCD27986859
• CID: 4612041
• Update Time: 2025-06-10

5-Chloro-2-methyl-4-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-methyl-4-(trifluoromethoxy)aniline

• MDL： MFCD27986859
• Inchi： 1S/C8H7ClF3NO/c1-4-2-7(14-8(10,11)12)5(9)3-6(4)13/h2-3H,13H2,1H3
• InChI Key： CEGAQIPPBQTOOI-UHFFFAOYSA-N
• SMILES： C1(N)=CC(Cl)=C(OC(F)(F)F)C=C1C

Additional information on 5-Chloro-2-methyl-4-(trifluoromethoxy)aniline

Introduction to 5-Chloro-2-methyl-4-(trifluoromethoxy)aniline (CAS No. 1706461-21-3) and Its Emerging Applications in Chemical Biology

5-Chloro-2-methyl-4-(trifluoromethoxy)aniline, identified by its CAS number 1706461-21-3, is a structurally intriguing aromatic amine that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its chloro, methyl, and trifluoromethoxy substituents, exhibits a unique combination of electronic and steric properties that make it a valuable scaffold for the development of novel bioactive molecules.

The presence of a chloro group at the 5-position and a methyl group at the 2-position introduces specific electronic effects that modulate the reactivity and binding affinity of the molecule. Additionally, the trifluoromethoxy group at the 4-position enhances lipophilicity and metabolic stability, which are critical factors in drug design. These structural features have positioned 5-Chloro-2-methyl-4-(trifluoromethoxy)aniline as a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting various biological pathways. The aromatic core of 5-Chloro-2-methyl-4-(trifluoromethoxy)aniline provides a versatile platform for designing molecules that can interact with protein targets. For instance, studies have shown that analogs of this compound exhibit potential inhibitory activity against enzymes involved in cancer metabolism and inflammation. The fluorine atoms in the trifluoromethoxy group contribute to enhanced binding interactions by increasing electrostatic repulsion and reducing steric hindrance.

One of the most compelling aspects of 5-Chloro-2-methyl-4-(trifluoromethoxy)aniline is its ability to serve as a precursor for more complex derivatives. Researchers have leveraged its reactive sites to introduce additional functional groups, leading to the synthesis of novel compounds with improved pharmacological profiles. For example, palladium-catalyzed cross-coupling reactions have been employed to incorporate aryl halides or alkynes, expanding the structural diversity of potential drug candidates.

The pharmaceutical industry has also explored the use of 5-Chloro-2-methyl-4-(trifluoromethoxy)aniline in the development of kinase inhibitors. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is often associated with various diseases, including cancer. By modifying the substituents on the aromatic ring, researchers have been able to fine-tune the binding affinity and selectivity of kinase inhibitors derived from this scaffold. This approach has led to several promising candidates entering preclinical development.

Another area where 5-Chloro-2-methyl-4-(trifluoromethoxy)aniline has shown promise is in the field of antimicrobial agents. The increasing prevalence of antibiotic-resistant bacteria necessitates the discovery of new therapeutic strategies. The unique structural features of this compound make it an attractive candidate for designing molecules that can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Preliminary studies have demonstrated its potential efficacy against Gram-positive and Gram-negative bacteria, highlighting its broad-spectrum antimicrobial activity.

The synthesis of 5-Chloro-2-methyl-4-(trifluoromethoxy)aniline itself presents an interesting challenge due to its complex substitution pattern. Traditional synthetic routes often involve multi-step sequences involving chlorination, methylation, and trifluoromethylation reactions. However, recent advances in catalytic methods have enabled more efficient and scalable synthesis protocols. For instance, transition-metal-catalyzed reactions have been utilized to achieve selective functionalization at specific positions on the aromatic ring, improving overall yields and reducing byproduct formation.

The role of computational chemistry in optimizing derivatives of 5-Chloro-2-methyl-4-(trifluoromethoxy)aniline cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding modes and optimizing pharmacokinetic properties before experimental validation. By integrating experimental data with computational insights, researchers can accelerate the discovery process and identify lead compounds with enhanced therapeutic potential.

Future directions for research on 5-Chloro-2-methyl-4-(trifluoromethoxy)aniline include exploring its role in modulating neurological pathways. Preliminary evidence suggests that derivatives of this compound may interact with neurotransmitter receptors, making them potential candidates for treating neurological disorders such as Alzheimer's disease or Parkinson's disease. Further investigation into these mechanisms could unlock new therapeutic avenues.

In conclusion, 5-Chloro-2-methyl-4-(trifluoromethoxy)aniline (CAS No. 1706461-21-3) is a versatile scaffold with significant potential in pharmaceutical research. Its unique structural features enable it to serve as a precursor for diverse bioactive molecules targeting various diseases. As our understanding of biological pathways continues to evolve, compounds like this will play an increasingly important role in drug discovery and development.